Ethyl 4-(2-((2,3-dimethylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(2,3-dimethylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C24H25N3O5/c1-5-31-24(30)23-20(13-22(29)27(26-23)18-11-9-15(2)10-12-18)32-14-21(28)25-19-8-6-7-16(3)17(19)4/h6-13H,5,14H2,1-4H3,(H,25,28)
• InChI Key: SLRBLCWEMJLAKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2C)C)C3=CC=C(C=C3)C
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

Compounds with similar structures, such as thiophene derivatives, have been recognized as important entities in the synthesis of heterocyclic compounds with promising pharmacological characteristics. They have been prepared from enaminones via the reaction with different nucleophiles and electrophiles.

Synthesis Analysis

Enaminones have been proved to be extremely stable species and form a versatile class of valuable precursors for the preparation of sundry classes of organic compounds. They can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1. In addition, they can be attacked by an electrophile at C-2, oxygen, and/or nitrogen sites with reactivity order C-2 > N > O.

Chemical Reactions Analysis

The chemical reactions of a compound are typically determined by its functional groups. For example, enaminones can react with different nucleophiles and electrophiles.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

Ethyl 4-(2-((2,3-dimethylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate has been explored in the synthesis and reactivity studies of organic chemistry. For instance, research on the synthesis of novel pyrrolo[1,2-a]pyrazine derivatives utilized a related compound as a key starting material. This compound was synthesized through the reaction of a corresponding N-alkylpyrrole with hydrazine hydrate, yielding good results. Further studies examined the reactivity of N-aminopiperazine towards various electrophilic reagents, leading to the development of new compounds characterized by NMR, IR, and X-ray crystallographic studies (Voievudskyi et al., 2016).

Heterocyclic Chemistry

In the field of heterocyclic chemistry, this compound is instrumental in the synthesis of various heterocyclic compounds. For example, research into the synthesis of 5-amino-4,5-dihydropyrazolo[3,4-d]pyrimidin-4-ones involved treatment of ethyl (heteroalkylidene)aminopyrazole-4-carboxylates with hydrazine hydrate. This approach demonstrates the compound's utility in creating diverse heterocyclic systems, which is a fundamental aspect of medicinal chemistry and drug development (Maqestiau & Eynde, 1987).

Quantum Chemical Calculations and Spectral Analysis

Further applications of this compound can be seen in the field of quantum chemical calculations and spectral analysis. For instance, a study on ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a chemically similar compound, involved quantum chemical calculations to evaluate its properties. These studies provide insights into the molecular structure and reactivity of such compounds, which are valuable for understanding their potential applications in various scientific fields (Singh et al., 2013).

Development of Novel Antimicrobial Agents

The compound's derivatives have also been studied for their potential as antimicrobial agents. For instance, research on the synthesis and characterization of new quinazolines as potential antimicrobial agents used a chemically related compound. This research highlights the compound's relevance in developing new therapeutic agents, particularly in the fight against bacterial infections (Desai et al., 2007).

Future Directions

Future research on similar compounds could focus on synthesizing new derivatives and testing their biological activity. Changing the substituents at certain positions can significantly affect their biological activity.